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Compound of Interest

Compound Name: 5-Amino-3-methylisoxazole

Cat. No.: B044965

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current understanding of the
solubility and stability of 5-Amino-3-methylisoxazole, a key building block in medicinal
chemistry. The information presented herein is intended to support research and development
activities by providing essential data and methodologies for handling and characterizing this
compound.

Physicochemical Properties

5-Amino-3-methylisoxazole is a white to off-white crystalline solid.[1] Key physicochemical
properties are summarized in Table 1.

Table 1: Physicochemical Properties of 5-Amino-3-methylisoxazole

Property Value Reference
Molecular Formula CaHeN20 [2][3]
Molecular Weight 98.10 g/mol [2][3]
Melting Point 85-87 °C [3114]

Yellow to orange-brown
Appearance _ [11[4]
crystalline powder and chunks
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Solubility Profile

Quantitative solubility data for 5-Amino-3-methylisoxazole in a wide range of common
solvents is not extensively reported in publicly available literature. However, based on available
information and data for structurally similar compounds, a general solubility profile can be
inferred.

Table 2: Solubility of 5-Amino-3-methylisoxazole and a Structurally Similar Compound

. Temperature

Solvent Compound Solubility °C) Reference
5-Amino-3- Slightly soluble

Water ] 25 [1]
methylisoxazole (26 g/L)
5-Amino-3-

Methanol ) Soluble Not Specified
methylisoxazole

Dimethyl )
3-Amino-5-

Sulfoxide ) 55 mg/mL Not Specified
methylisoxazole*

(DMSO0)

*Note: Data for 3-Amino-5-methylisoxazole is provided as a reference due to structural
similarity. Researchers are advised to determine the specific solubility of 5-Amino-3-
methylisoxazole for their intended applications.

Stability Profile

The chemical stability of 5-Amino-3-methylisoxazole is a critical factor for its storage,
handling, and application in drug development. While specific kinetic data for its degradation is
limited, information on related isoxazole derivatives provides insights into its potential stability
liabilities.

General Stability: The compound is generally considered to be chemically stable under
standard ambient conditions (room temperature). However, exposure to certain conditions can
lead to degradation.

Factors Affecting Stability:
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e pH: The isoxazole ring, a core structure of this molecule, can be susceptible to cleavage
under basic conditions. Studies on other isoxazole-containing compounds have shown that
degradation rates increase with higher pH.

o Temperature: Elevated temperatures can promote the degradation of 5-Amino-3-
methylisoxazole. A study on a closely related derivative, 5-amino-3-methyl-isoxazole-4-
carboxylic acid, demonstrated decreased stability with microwave irradiation, which
generates heat.[5]

 Light: While no specific data on the photostability of 5-Amino-3-methylisoxazole was found,
it is generally good practice to protect heterocyclic compounds from prolonged exposure to
light to prevent potential photodegradation.

Potential Degradation Pathway: The primary degradation pathway for isoxazole rings under
basic conditions involves hydrolytic cleavage of the N-O bond, leading to the formation of a 3-
keto nitrile derivative.

Experimental Protocols

The following sections outline generalized experimental protocols for determining the solubility
and stability of 5-Amino-3-methylisoxazole. These methodologies are based on standard
pharmaceutical industry practices.

Solubility Determination: Shake-Flask Method

This method is a standard approach for determining the equilibrium solubility of a compound in
a specific solvent.

Methodology:

e Preparation of Saturated Solution: An excess amount of 5-Amino-3-methylisoxazole is
added to a known volume of the selected solvent in a sealed container (e.g., a glass vial).

» Equilibration: The container is agitated (e.g., using a shaker bath) at a constant temperature
for a defined period (typically 24-48 hours) to ensure equilibrium is reached.
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» Phase Separation: The suspension is allowed to stand, or is centrifuged, to separate the
undissolved solid from the saturated solution.

o Sample Analysis: A clear aliquot of the supernatant is carefully removed, diluted
appropriately, and the concentration of 5-Amino-3-methylisoxazole is determined using a
validated analytical method, such as High-Performance Liquid Chromatography (HPLC).

o Calculation: The solubility is calculated based on the measured concentration in the
saturated solution.

Stability Assessment: Forced Degradation Studies

Forced degradation studies are essential for identifying potential degradation products and
pathways, and for developing stability-indicating analytical methods.

Methodology:

o Stress Conditions: Solutions of 5-Amino-3-methylisoxazole are subjected to various stress
conditions, including:

o Acidic Hydrolysis: 0.1 M HCI at 60°C for 24 hours.

o Basic Hydrolysis: 0.1 M NaOH at 60°C for 24 hours.

o Oxidative Degradation: 3% H20:2 at room temperature for 24 hours.

o Thermal Degradation: The solid compound is heated at 80°C for 48 hours.

o Photostability: The solid compound and a solution are exposed to light according to ICH
Q1B guidelines.

o Sample Analysis: At specified time points, samples are withdrawn, neutralized if necessary,
and analyzed by a stability-indicating HPLC method.

o Data Evaluation: The percentage of degradation is calculated, and any significant
degradation products are identified and characterized.

Visualizations
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Experimental Workflow for Solubility Determination
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Caption: Workflow for solubility determination using the shake-flask method.

Logical Relationship of Factors Affecting Stability
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Caption: Factors influencing the stability of 5-Amino-3-methylisoxazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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